Cas no 61020-69-7 (4',7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone)

• Product name: 4',7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone
• CAS No: 61020-69-7
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 2073724
• PubChem ID: 53796934

4',7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 4',7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone
• CHEBI:175019
• 5-Hydroxy-3-(2-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• 61020-69-7
• 2',5-Dihydroxy-4',7-dimethoxyisoflavone
• 5-hydroxy-3-(2-hydroxy-4-methoxyphenyl)-7-methoxychromen-4-one
• DTXSID801151127
• 5-hydroxy-3-(2-hydroxy-4-methoxyphenyl)-7-methoxy-4H-chromen-4-one
• 5,2'-dihydroxy-7,4'-dimethoxy isoflavone

• Inchi： InChI=1S/C17H14O6/c1-21-9-3-4-11(13(18)5-9)12-8-23-15-7-10(22-2)6-14(19)16(15)17(12)20/h3-8,18-19H,1-2H3
• InChI Key： FFQUCBRHHMKGND-UHFFFAOYSA-N
• SMILES： COc1ccc(c(O)c1)-c1coc2cc(OC)cc(O)c2c1=O

Computed Properties

• Exact Mass: 314.07903816g/mol
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids